Cas no 1013098-90-2 (Pyrido[2,3-d]pyrimidin-7(8H)-one, 2-amino-8-cyclopentyl-4-methyl-6-(1H-pyrazol-4-yl)-)

• Product Name: Pyrido[2,3-d]pyrimidin-7(8H)-one, 2-amino-8-cyclopentyl-4-methyl-6-(1H-pyrazol-4-yl)-
• CAS No: 1013098-90-2
• MF: C₁₆H₁₈N₆O
• MW: 310.35372209549
• CID: 3012077

Pyrido[2,3-d]pyrimidin-7(8H)-one, 2-amino-8-cyclopentyl-4-methyl-6-(1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidin-7(8H)-one, 2-amino-8-cyclopentyl-4-methyl-6-(1H-pyrazol-4-yl)-
• mTOR-IN-1
• PI3Kα
• PI3Kα/mTOR-IN-1
• PI3K&alpha

• Inchi： InChI=1S/C16H18N6O/c1-9-12-6-13(10-7-18-19-8-10)15(23)22(11-4-2-3-5-11)14(12)21-16(17)20-9/h6-8,11H,2-5H2,1H3,(H,18,19)(H2,17,20,21)
• InChI Key： VMGMCPMGGFUNMP-UHFFFAOYSA-N
• SMILES： O=C1C(C2=CNN=C2)=CC3=C(C)N=C(N)N=C3N1C4CCCC4

Computed Properties

• Exact Mass: 310.154209g/mol
• Monoisotopic Mass: 310.154209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 310.35g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 637.3±65.0 °C at 760 mmHg
• Flash Point: 339.2±34.3 °C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Pyrido[2,3-d]pyrimidin-7(8H)-one, 2-amino-8-cyclopentyl-4-methyl-6-(1H-pyrazol-4-yl)- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.